Cas no 933716-49-5 (3-(5-Bromo-1,3,4-thiadiazol-2-yl)propanoic acid)

3-(5-Bromo-1,3,4-thiadiazol-2-yl)propanoic acid is a brominated thiadiazole derivative with a propanoic acid side chain, offering versatile reactivity for synthetic applications. Its thiadiazole core provides a stable heterocyclic scaffold, while the bromine substituent enhances electrophilic properties, facilitating cross-coupling and nucleophilic substitution reactions. The carboxylic acid group allows further functionalization, making it valuable in medicinal chemistry for designing bioactive compounds or agrochemical intermediates. This compound is particularly useful in constructing heterocyclic frameworks due to its balanced reactivity and structural rigidity. High purity grades ensure consistent performance in research and industrial applications.

3-(5-Bromo-1,3,4-thiadiazol-2-yl)propanoic acid structure

933716-49-5 structure

Product Name:3-(5-Bromo-1,3,4-thiadiazol-2-yl)propanoic acid

CAS No:933716-49-5

MF:C₅H₅BrN₂O₂S

MW:237.074398756027

CID:5757587

PubChem ID:83897481

Update Time:2025-10-17

3-(5-Bromo-1,3,4-thiadiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(5-Bromo-1,3,4-thiadiazol-2-yl)propanoic acid
- 933716-49-5
- EN300-6890934
- 5-Bromo-1,3,4-thiadiazole-2-propanoic acid
- Inchi： 1S/C5H5BrN2O2S/c6-5-8-7-3(11-5)1-2-4(9)10/h1-2H2,(H,9,10)
- InChI Key： XUWMWOHORBXPNW-UHFFFAOYSA-N
- SMILES： BrC1=NN=C(CCC(=O)O)S1

Computed Properties

Exact Mass: 235.92551g/mol
Monoisotopic Mass: 235.92551g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 91.3Å²

Experimental Properties

Density: 1.889±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 417.5±47.0 °C(Predicted)
pka: 4.04±0.10(Predicted)

3-(5-Bromo-1,3,4-thiadiazol-2-yl)propanoic acid Pricemore >>

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Enamine	EN300-6890934-0.05g	3-(5-bromo-1,3,4-thiadiazol-2-yl)propanoic acid	933716-49-5	95.0%	0.05g	$315.0	2025-03-12
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Enamine	EN300-6890934-2.5g	3-(5-bromo-1,3,4-thiadiazol-2-yl)propanoic acid	933716-49-5	95.0%	2.5g	$2660.0	2025-03-12
Enamine	EN300-6890934-5.0g	3-(5-bromo-1,3,4-thiadiazol-2-yl)propanoic acid	933716-49-5	95.0%	5.0g	$3935.0	2025-03-12
Enamine	EN300-6890934-10.0g	3-(5-bromo-1,3,4-thiadiazol-2-yl)propanoic acid	933716-49-5	95.0%	10.0g	$5837.0	2025-03-12
Aaron	AR0287KK-10g	3-(5-bromo-1,3,4-thiadiazol-2-yl)propanoic acid	933716-49-5	95%	10g	$8051.00	2023-12-15
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